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Compound of Interest

Compound Name: Jak3-IN-13

Cat. No.: B15611228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the pharmacokinetic properties

of Jak3-IN-13, a potent and selective Janus kinase 3 (JAK3) inhibitor. Detailed protocols for

key in vitro and in vivo experiments are included to guide researchers in their drug discovery

and development efforts.

Introduction
Jak3-IN-13 (also known as compound 12n) is a selective, orally active inhibitor of JAK3 kinase.

[1] The Janus kinase (JAK) family of enzymes plays a crucial role in signal transduction

pathways that are vital for immune cell function. Dysregulation of these pathways is implicated

in various autoimmune diseases and cancers. Selective inhibition of JAK3 is a promising

therapeutic strategy, and understanding the pharmacokinetic profile of inhibitors like Jak3-IN-
13 is essential for their preclinical and clinical development.

Data Presentation
The pharmacokinetic profile of Jak3-IN-13 has been evaluated in male Sprague-Dawley rats.

The key parameters are summarized in the table below.
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Parameter Intravenous (5 mg/kg) Oral (15 mg/kg)

T½ (h) 0.91 0.98

Cmax (ng/mL) 911.33 238.28

AUC(0-∞) (h·ng/mL) 536.99 -

Oral Bioavailability (%) - 20.66

Data sourced from MedchemExpress product information for Jak3-IN-13.[1]

In Vitro Kinase Inhibitory Activity:

Kinase IC50 (nM)

JNK1 4728

JNK2 2039

JNK3 8

Tyk2 365

Data sourced from MedchemExpress product information for Jak3-IN-13.[1]
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Caption: JAK3 Signaling Pathway and Inhibition by Jak3-IN-13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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